3-(4-Aminocyclohexyl)butanoic acid;hydrochloride
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Description
3-(4-Aminocyclohexyl)butanoic acid;hydrochloride is a useful research compound. Its molecular formula is C10H20ClNO2 and its molecular weight is 221.73. The purity is usually 95%.
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Scientific Research Applications
Analgesic and Narcotic Antagonist Activity
A study by Blackstone and Bowman (1999) synthesized a class of new 4-amino-4-arylcyclohexanones and their salts, which include structures similar to 3-(4-Aminocyclohexyl)butanoic acid;hydrochloride. These compounds were found to relieve pain in animals, exhibiting high-order analgesic activity. Some also showed narcotic antagonist activity, useful in modifying depressions caused by other analgesics, with several compounds demonstrating mixed analgesic and narcotic antagonist activities (Blackstone & Bowman, 1999).
Crystal Engineering and Multicomponent Crystals
Báthori and Kilinkissa (2015) investigated the crystal structure, thermal analysis, and powder X-ray analysis of multicomponent crystals formed between baclofen, a slightly water-soluble hydrophobic γ-amino acid similar to this compound, and various acids. The study provides insights into the conformation and protonation properties of the baclofen moiety, offering potential applications in crystal engineering (Báthori & Kilinkissa, 2015).
Antimicrobial Activity
Mickevičienė et al. (2015) explored the synthesis of derivatives containing 3-[(2-Hydroxyphenyl)amino]butanoic and 3-[(2-hydroxy-5-methyl(chloro)phenyl)amino]butanoic acids. These derivatives exhibited good antimicrobial activity against Staphylococcus aureus and Mycobacterium luteum, as well as significant antifungal activity against Candida tenuis and Aspergillus niger, highlighting their potential in developing new antimicrobial agents (Mickevičienė et al., 2015).
Anti-ulcer Agent
Koyano et al. (1986) determined the crystal and molecular structures of 3-[p-(trans-4-aminomethylcyclohexylcarbonyl)phenyl]-propionic acid hydrochloride, an anti-ulcer agent, through X-ray analysis. This study presents the compound's structural properties and potential therapeutic applications (Koyano et al., 1986).
Properties
IUPAC Name |
3-(4-aminocyclohexyl)butanoic acid;hydrochloride |
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InChI |
InChI=1S/C10H19NO2.ClH/c1-7(6-10(12)13)8-2-4-9(11)5-3-8;/h7-9H,2-6,11H2,1H3,(H,12,13);1H |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQKSLWZNQSMWOM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)O)C1CCC(CC1)N.Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.72 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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